Cas no 2228950-64-7 (1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol)

• Product Name: 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol
• CAS No: 2228950-64-7
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 6212824
• PubChem ID: 165944061
• Update Time: 2025-05-19

1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol
• EN300-1992655
• 2228950-64-7

• Inchi： 1S/C11H10ClNO/c12-7-1-2-8-9(11(14)3-4-11)6-13-10(8)5-7/h1-2,5-6,13-14H,3-4H2
• InChI Key： UVDUAWCSHDYMGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2C1(CC1)O

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36Ų

Additional information on 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol

Recent Advances in the Study of 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol (CAS: 2228950-64-7)

The compound 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol (CAS: 2228950-64-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based therapeutics. Indole derivatives are well-known for their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The presence of the cyclopropanol moiety in this compound introduces a sterically constrained structure, which may enhance binding affinity and selectivity toward biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The researchers emphasized the scalability of this method, which is crucial for industrial applications. Additionally, the study explored the compound's stability under various physiological conditions, revealing promising pharmacokinetic properties.

In terms of biological activity, preliminary in vitro assays have shown that 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol exhibits moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and colon cancers. Mechanistic studies suggest that the compound may interfere with key signaling pathways, such as the PI3K/AKT/mTOR axis, although further validation is required. These findings position the compound as a potential lead for anticancer drug development.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. A recent preprint on bioRxiv reported that 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol displays affinity for serotonin receptors, particularly the 5-HT_2A subtype. This receptor is implicated in mood regulation and neurodegenerative diseases, making the compound a candidate for further investigation in psychiatric and neurological therapeutics.

Despite these promising results, challenges remain. The compound's solubility and bioavailability need optimization to enhance its therapeutic efficacy. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations. Furthermore, comprehensive in vivo studies are necessary to evaluate its safety profile and potential off-target effects.

In conclusion, 1-(6-chloro-1H-indol-3-yl)cyclopropan-1-ol (CAS: 2228950-64-7) represents a versatile scaffold with significant potential in drug discovery. Its synthesis has been refined, and early biological data suggest multiple therapeutic avenues. Future research should focus on elucidating its mechanisms of action, optimizing its physicochemical properties, and advancing it through preclinical development. This compound exemplifies the ongoing innovation in indole-based medicinal chemistry and its impact on addressing unmet medical needs.